Cas no 49678-05-9 ((2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal)

(2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal structure
49678-05-9 structure
Product Name:(2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal
CAS No:49678-05-9
MF:C11H9BrO
MW:237.092562437057
CID:2640357
PubChem ID:13692016
Update Time:2025-04-21

(2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal Chemical and Physical Properties

Names and Identifiers

    • 49678-05-9
    • DTXSID801271404
    • (2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal
    • Inchi: 1S/C11H9BrO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h1-9H/b3-1+,4-2+
    • InChI Key: VHTXPZWEWOSCJU-ZPUQHVIOSA-N
    • SMILES: BrC1C=CC(/C=C/C=C/C=O)=CC=1

Computed Properties

  • Exact Mass: 235.98368Da
  • Monoisotopic Mass: 235.98368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų
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